Cas no 1805404-55-0 (4-Chloro-2-(difluoromethyl)-3-fluoro-6-nitropyridine)

• Product Name: 4-Chloro-2-(difluoromethyl)-3-fluoro-6-nitropyridine
• CAS No: 1805404-55-0
• MF: C₆H₂ClF₃N₂O₂
• MW: 226.540490627289
• CID: 4866035
• Update Time: 2025-05-19

4-Chloro-2-(difluoromethyl)-3-fluoro-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(difluoromethyl)-3-fluoro-6-nitropyridine

• Inchi： 1S/C6H2ClF3N2O2/c7-2-1-3(12(13)14)11-5(4(2)8)6(9)10/h1,6H
• InChI Key： AGTQTCRIGZFIEI-UHFFFAOYSA-N
• SMILES： ClC1C=C([N+](=O)[O-])N=C(C(F)F)C=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 2.4
• Topological Polar Surface Area: 58.7

Additional information on 4-Chloro-2-(difluoromethyl)-3-fluoro-6-nitropyridine

Introduction to 4-Chloro-2-(difluoromethyl)-3-fluoro-6-nitropyridine (CAS No. 1805404-55-0)

4-Chloro-2-(difluoromethyl)-3-fluoro-6-nitropyridine, identified by the CAS number 1805404-55-0, is a fluorinated nitropyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of heterocyclic molecules that exhibit diverse biological activities, making it a valuable scaffold for the development of novel therapeutic agents. The presence of multiple fluorine atoms and a nitro group in its structure imparts unique electronic and steric properties, which are crucial for modulating its interactions with biological targets.

The structural framework of 4-Chloro-2-(difluoromethyl)-3-fluoro-6-nitropyridine consists of a pyridine ring substituted with chloro, difluoromethyl, fluoro, and nitro functional groups. These substituents not only enhance the compound's lipophilicity but also influence its metabolic stability and binding affinity to biological receptors. The pyridine core is a common motif in many bioactive molecules, and its derivatives have been extensively studied for their potential applications in drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in the design of next-generation pharmaceuticals. The introduction of fluorine atoms into molecular structures can lead to improved pharmacokinetic properties, such as enhanced bioavailability and prolonged half-life. In the case of 4-Chloro-2-(difluoromethyl)-3-fluoro-6-nitropyridine, the fluorine atoms at the 2- and 3-position contribute to its stability and reactivity, making it a versatile intermediate in synthetic chemistry.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop inhibitors targeting various enzymes and receptors involved in diseases such as cancer, inflammation, and infectious disorders. The nitro group, in particular, serves as a versatile handle for further functionalization, allowing chemists to tailor the molecule's properties for specific biological applications.

The pharmaceutical industry has shown considerable interest in fluorinated nitropyridines due to their demonstrated efficacy in preclinical studies. For instance, derivatives of 4-Chloro-2-(difluoromethyl)-3-fluoro-6-nitropyridine have been investigated for their ability to modulate kinases and other signaling proteins. These studies have revealed that subtle modifications in the substituent pattern can significantly alter the compound's biological activity, providing insights into structure-activity relationships (SAR) that are critical for drug development.

In agrochemical research, this compound has also been explored as a lead molecule for developing novel pesticides and herbicides. The combination of halogenated pyridine derivatives with nitro groups has proven effective in disrupting metabolic pathways in pests while maintaining environmental safety. This aligns with the growing demand for sustainable agricultural solutions that minimize ecological impact.

The synthesis of 4-Chloro-2-(difluoromethyl)-3-fluoro-6-nitropyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, are often employed to introduce the desired substituents onto the pyridine ring. These synthetic strategies ensure high yields and purity, which are essential for subsequent biological evaluation.

Recent studies have also highlighted the role of computational chemistry in optimizing the synthesis and properties of 4-Chloro-2-(difluoromethyl)-3-fluoro-6-nitropyridine. Molecular modeling techniques have been used to predict binding affinities and metabolic stability, enabling researchers to design more effective derivatives with improved pharmacological profiles. This interdisciplinary approach underscores the importance of integrating experimental data with computational tools in modern drug discovery.

The safety profile of 4-Chloro-2-(difluoromethyl)-3-fluoro-6-nitropyridine is another critical consideration in its application. While preliminary studies suggest that it exhibits moderate toxicity at high concentrations, further research is needed to fully characterize its safety margins. Evaluations focusing on acute toxicity, chronic exposure effects, and potential environmental impact are essential for ensuring its responsible use in both pharmaceutical and agrochemical contexts.

In conclusion,4-Chloro-2-(difluoromethyl)-3-fluoro-6-nitropyridine (CAS No. 1805404-55-0) represents a promising candidate for further exploration in drug discovery and agricultural chemistry. Its unique structural features offer opportunities for developing novel bioactive molecules with significant therapeutic potential. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in synthetic and medicinal chemistry endeavors.